Cyclic 8-piperidino-3',5'-AMP

• Molecular Formula: C15H21N6O6P
• Molecular Weight: 412.34 g/mol
• IUPAC Name: (4aR,6R,7R,7aS)-6-(6-amino-8-piperidin-1-ylpurin-9-yl)-2-hydroxy-2-oxo-4a,6,7,7a-tetrahydro-4H-furo[3,2-d][1,3,2]dioxaphosphinin-7-ol
• InChI: InChI=1S/C15H21N6O6P/c16-12-9-13(18-7-17-12)21(15(19-9)20-4-2-1-3-5-20)14-10(22)11-8(26-14)6-25-28(23,24)27-11/h7-8,10-11,14,22H,1-6H2,(H,23,24)(H2,16,17,18)/t8-,10-,11-,14-/m1/s1
• InChI Key: KBRGEUZQYNIAKB-IDTAVKCVSA-N
• Isomeric SMILES: C1CCN(CC1)C2=NC3=C(N=CN=C3N2[C@H]4[C@@H]([C@H]5[C@H](O4)COP(=O)(O5)O)O)N
• SMILES: C1CCN(CC1)C2=NC3=C(N=CN=C3N2C4C(C5C(O4)COP(=O)(O5)O)O)N
• synonyms: 8-PIP-cAMP; 8-piperidinoadenosine-3',5'-cyclic monophosphate

Description

8-PIP-cAMP is a cyclic adenyl ribonucleotide that is cAMP (cyclic adenosine 3',5'-phosphate) in which the hydrogen at position 8 has been replaced by a piperidin-1-yl group. A selective cAMP-dependent protein kinase A (PKA) activator and cAMP analogue with high selectivity for site A of PKA type I and for site B of PKA type II. It has a role as an antineoplastic agent and a protein kinase A agonist. It is a 3',5'-cyclic purine nucleotide, an adenyl ribonucleotide, a tertiary amino compound and a member of piperidines. It derives from a 3',5'-cyclic AMP.

Scientific Research Applications

Role in Platelet Aggregation

Cyclic 8-piperidino-3',5'-AMP has been studied for its influence on platelet aggregation. This research has shown that certain compounds can inhibit platelet 3':5'-cyclic AMP phosphodiesterase, thereby affecting platelet aggregation (Mills & Smith, 1971).

Effects on Membrane Potential and Ion Fluxes

Research has also been conducted on the effects of cyclic AMP on membrane potential and ion fluxes in various organs, including the liver. These studies aim to understand how cyclic AMP impacts the membrane potential and its correlation with hepatic ion fluxes (Somlyo, Somlyo, & Friedmann, 1971).

Impact on Adipose Cells

Cyclic AMP's effects on adipose cells have been studied, particularly in the context of lipolysis. The research indicates that cyclic AMP formation in adipose cells can be influenced by various agents, affecting processes like lipolysis and insulin's impact on cyclic AMP levels (Kuo & De Renzo, 1969).

Biological Role of Cyclic AMP

The biological role of cyclic AMP, including its function as a second messenger in mediating hormonal effects, has been a significant area of research. This includes studies on metabolic effects and the hypothesis that cyclic AMP mediates certain hormonal effects on the heart (Sutherland, Robison, & Butcher, 1968).

Stimulation of RNA Synthesis in Lymphocytes

Cyclic AMP has been shown to stimulate RNA synthesis in lymphocytes. This research helps in understanding how cyclic AMP influences transcription and its potential role in lymphocyte transformation (Averner, Brock, & Jost, 1972).